Cas no 56477-88-4 (Benzamide,N-[(1R,2S)-1,2-diphenyl-2-[(phenylmethylene)amino]ethyl]-, rel-)

Benzamide,N-[(1R,2S)-1,2-diphenyl-2-[(phenylmethylene)amino]ethyl]-, rel- structure
56477-88-4 structure
Product Name:Benzamide,N-[(1R,2S)-1,2-diphenyl-2-[(phenylmethylene)amino]ethyl]-, rel-
CAS No:56477-88-4
MF:C15H19N3O2
MW:273.330263376236
CID:379683
PubChem ID:215081
Update Time:2025-04-19

Benzamide,N-[(1R,2S)-1,2-diphenyl-2-[(phenylmethylene)amino]ethyl]-, rel- Chemical and Physical Properties

Names and Identifiers

    • Benzamide,N-[(1R,2S)-1,2-diphenyl-2-[(phenylmethylene)amino]ethyl]-, rel-
    • 1,2,4-Triazolidine-3,5-dione, 1-cyclohexyl-2-(4-methylphenyl)-
    • 1,2-diphenyl-N-phenylmethylene-N'-benzoyl-1,2-diaminoethane
    • 2-Cyclohexyl-3-p-tolylbicarbamimide
    • AC1L4Y3E
    • AC1Q6LW3
    • Bicarbamimide, 2-cyclohexyl-3-p-tolyl-
    • BRN 0892721
    • CTK8D6864
    • erythro-N-benzoyl-N'-phenylmethylidene-1,2-diamino-1,2-diphenylethane
    • N-benzylidene-N'-benzoyl-meso-1,2-diphenylethylenediamine
    • UR 85
    • DTXSID40188432
    • 34877-10-6
    • 56477-88-4
    • 1-Cyclohexyl-2-(p-tolyl)-1,2,4-triazolidine-3,5-dione
    • Inchi: 1S/C15H19N3O2/c1-11-7-9-13(10-8-11)18-15(20)16-14(19)17(18)12-5-3-2-4-6-12/h7-10,12H,2-6H2,1H3,(H,16,19,20)
    • InChI Key: PWUHXMZVMNZCED-UHFFFAOYSA-N
    • SMILES: O=C1NC(N(C2C=CC(C)=CC=2)N1C1CCCCC1)=O

Computed Properties

  • Exact Mass: 273.147726857g/mol
  • Monoisotopic Mass: 273.147726857g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 2
  • Complexity: 385
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3
  • Topological Polar Surface Area: 52.6Ų
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